Cas no 397328-36-8 (3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol
• CAS No: 397328-36-8
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6466054
• PubChem ID: 165634406
• Update Time: 2025-10-30

3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol
• EN300-1985774
• 397328-36-8

• Inchi： 1S/C10H11ClO2/c1-13-10-7-9(11)5-4-8(10)3-2-6-12/h2-5,7,12H,6H2,1H3/b3-2+
• InChI Key： OYLUNVDDTBYHRN-NSCUHMNNSA-N
• SMILES： ClC1C=CC(/C=C/CO)=C(C=1)OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(4-chloro-2-methoxyphenyl)prop-2-en-1-ol

3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol: A Comprehensive Overview

3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol, also known by its CAS number 397328-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the design of bioactive molecules with specific therapeutic properties.

The structure of 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol consists of a phenolic ring substituted with chlorine and methoxy groups, along with a propenol side chain. This unique arrangement imparts the compound with interesting electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of various bioactive compounds, including those with anti-inflammatory and antioxidant activities.

In terms of physical properties, 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, which facilitates its use in various synthetic procedures. The compound's stability under different pH conditions has also been evaluated, showing minimal degradation within a neutral to slightly acidic range.

The synthesis of 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1-ol typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective strategy for constructing the key intermediates required for this compound.

Beyond its synthetic applications, 3-(4-Chloro-2-Methoxyphenyl)Prop-2-en-1 ol has shown promise in biological assays. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting potential therapeutic applications in conditions such as arthritis and neurodegenerative diseases. Additionally, its selectivity towards certain enzyme targets has been explored, further underscoring its value as a lead compound in drug discovery.

In the cosmetics industry, 3-(4-Chloro - 2-Methoxyphenyl)Prop - 2-en - 1 - ol has gained attention for its potential use as a natural preservative or fragrance component. Its ability to inhibit microbial growth without causing significant skin irritation has made it a subject of interest for eco-friendly cosmetic formulations.

The environmental impact of CAS No 397328 - 36 - 8 has also been assessed through recent ecotoxicological studies. Results indicate that while it exhibits moderate toxicity towards aquatic organisms, its degradation under aerobic conditions is relatively rapid, reducing the risk of long-term accumulation in ecosystems.

In conclusion, 3 -(4 - Chloro - 2 - Methoxyphenyl ) Prop - 2 - en - 1 - ol strong > continues to be a focal point for researchers across multiple disciplines due to its versatile chemical properties and wide-ranging applications. As new insights into its biological effects emerge, this compound is poised to play an even greater role in advancing both medicinal and industrial innovations.